Cas no 1804453-69-7 (2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole)

• Product Name: 2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole
• CAS No: 1804453-69-7
• MF: C₉H₅ClINO₂
• MW: 321.498973608017
• CID: 4818599
• Update Time: 2025-10-19

2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole

• Inchi： 1S/C9H5ClINO2/c10-4-7(13)9-12-6-2-1-5(11)3-8(6)14-9/h1-3H,4H2
• InChI Key： WSOZOQAZVOINFZ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)OC(C(CCl)=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1

Additional information on 2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole

2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole: A Comprehensive Overview

2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole, identified by the CAS registry number CAS No. 1804453-69-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of the chloroacetyl group and the iodine substituent at specific positions on the benzo[d]oxazole ring imparts distinct chemical reactivity and functional characteristics, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole typically involves a multi-step process, often starting from the corresponding benzo[d]oxazole derivative. The introduction of the chloroacetyl group at position 2 and the iodine substituent at position 6 requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize these steps, leveraging catalytic systems and advanced purification techniques to achieve superior product quality.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The chloroacetyl group serves as a reactive site for further functionalization, enabling the construction of complex molecular architectures with potential pharmacological activity. For instance, studies have demonstrated its utility in the development of anti-inflammatory agents and antioxidants, where its electronic properties play a crucial role in modulating biological responses.

In addition to its role in drug discovery, 2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole has found applications in materials science, particularly in the design of advanced organic semiconductors. The iodine substituent enhances the compound's electron-withdrawing ability, which is advantageous for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has explored its integration into conjugated systems, where it contributes to improved charge transport properties and device performance.

The physical and chemical properties of this compound are well-documented, with a melting point of approximately 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) facilitates its handling and processing in laboratory settings. Spectroscopic analyses, including UV-vis spectroscopy and nuclear magnetic resonance (NMR), have provided insights into its electronic structure and molecular interactions, further aiding its application in diverse chemical systems.

From an environmental perspective, the stability and biodegradation potential of 2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole have been studied to assess its ecological impact. Research indicates that under aerobic conditions, the compound undergoes gradual degradation through hydrolytic pathways, minimizing its persistence in natural environments. This information is crucial for ensuring responsible use and disposal practices within industrial settings.

In conclusion, 2-(2-Chloroacetyl)-6-iodobenzo[d]oxazole stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of structural features and functional groups positions it as a valuable tool in both research and industry. As scientific advancements continue to unfold, this compound is likely to find even more innovative applications, further solidifying its role in the chemical landscape.